(s)-10,16-Dihydroxyhexadecanoic acid

• Molecular Formula: C16H32O4
• Molecular Weight: 288.42 g/mol
• IUPAC Name: (10S)-10,16-dihydroxyhexadecanoic acid
• InChI: InChI=1S/C16H32O4/c17-14-10-6-5-8-12-15(18)11-7-3-1-2-4-9-13-16(19)20/h15,17-18H,1-14H2,(H,19,20)/t15-/m0/s1
• InChI Key: VJZBXAQGWLMYMS-HNNXBMFYSA-N
• Isomeric SMILES: C(CCCCC(=O)O)CCC[C@@H](CCCCCCO)O
• Canonical SMILES: C(CCCCC(=O)O)CCCC(CCCCCCO)O
• synonyms: (R)-10,16-dihydroxyhexadecanoic acid; (S)-10,16-dihydroxyhexadecanoic acid; 10,16-DHHA; 10,16-dihydroxyhexadecanoic acid

Description

(s)-10,16-Dihydroxyhexadecanoic acid is a natural product found in Arabidopsis thaliana with data available.

Scientific Research Applications

• Synthesis and Application in Polyesters :

  • (S)-10,16-Dihydroxyhexadecanoic acid, isolated from tomato cuticle, has been used to synthesize various monomers, dimers, and trimers. These compounds are suitable for creating a range of chemicals and bio-polyesters, particularly due to their physical properties, non-toxicity, and abundance in raw materials (Arrieta-Báez et al., 2011).

• Eco-Friendly Production from Agricultural Waste :

  • The acid has been obtained from tomato waste and used to produce polyesters with potential applications in materials science. These polyesters exhibit distinct physicochemical properties and are derived from an environmentally sustainable source (Arrieta-Baez et al., 2019).

• Asymmetric Syntheses and Fungal Activation :

  • Asymmetric syntheses of (S)-10,16-Dihydroxyhexadecanoic acid have been achieved. Its stereochemistry plays a role in the activation of fungal pathogens, indicating potential applications in agricultural and pharmaceutical research (Ahmed et al., 2003).

• Polymerization and Material Properties :

  • Polymerization of this acid using ionic liquids as catalysts has been studied, leading to polyesters with varying solubilities and structural properties. These findings are significant for developing new materials with tailored features (Gómez-Patiño et al., 2015).

• Oligomerization Catalyzed by Lipases :

  • Its oligomerization, catalyzed by different lipases, has been investigated. The resulting polyesters have potential applications in biotechnology and material science due to their linear structure and self-assembly properties (Gómez-Patiño et al., 2013).